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Compound of Interest

3-Hydroxy-alpha-methyl-DL -
Compound Name:
tyrosine

Cat. No.: B555937

Essential Safety & Handling Guide for 3-
Hydroxy-alpha-methyl-DL-tyrosine

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Hydroxy-alpha-methyl-DL-tyrosine (CAS: 555-29-3). The
information is intended for researchers, scientists, and professionals in drug development to
ensure safe laboratory practices.

Disclaimer: Detailed safety information specifically for 3-Hydroxy-alpha-methyl-DL-tyrosine is
not readily available. The following guidance is based on safety data sheets for chemically
similar compounds, such as a-Methyl-tyrosine and DL-Tyrosine.[1][2][3] It is crucial to handle
this compound with care, assuming it may be hazardous until more comprehensive data is
accessible.[4]

Personal Protective Equipment (PPE)

Appropriate PPE is critical to minimize exposure. The following table summarizes
recommended PPE based on the quantity of substance being handled.
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Eye/Face _ ) Respiratory
Exposure Level ] Hand Protection  Body Protection )
Protection Protection
Nitrile or rubber Dust respirator or
- ) gloves (double particulate filter
Small Quantities ~ Chemical _ Laboratory _
gloving (P1 or N95) if
(up to 500q) goggles[1] coat[1] )
recommended) dust is
[1] generated[2]
Nitrile or rubber Disposable
Chemical gloves (double laboratory coat Dust respirator or

Large Quantities

goggles and face  gloving or coveralls of particulate
(up to 1kg) ) i
shield[1] recommended) low filter[1]
[1] permeability[1]
Nitrile or rubber ) )
Air-supplied full- Advanced

Manufacturing/B

ulk Handling

Full face
shield[1]

gloves (double
gloving
recommended)

(1]

body suit and
disposable shoe

covers[1]

respiratory
protection (e.g.,

supplied air)[1]

An eyewash station and emergency shower must be readily accessible in the work area.[1]

Operational Plan: Step-by-Step Handling

Procedures

This section outlines a standard operating procedure for the safe handling of 3-Hydroxy-

alpha-methyl-DL-tyrosine from receipt to disposal.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

» Store in a cool, dry, and well-ventilated place, away from incompatible materials like strong

oxidizing agents.[3][5]

o Keep the container tightly closed.[5] The product should be stored frozen.[6]
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. Preparation for Use:

Work in a designated area, preferably within a chemical fume hood or a ventilated enclosure,
to minimize dust inhalation.[3]

Ensure all necessary PPE is worn before handling the compound.

Use dry, clean spatulas and weighing boats. Avoid generating dust during weighing and
transfer.[1]

. Experimental Use:
When preparing solutions, add the solid powder to the solvent slowly to prevent splashing.

If working with organic solvents, ensure adequate ventilation and be aware of their specific
hazards.

Limit all unnecessary personal contact with the material.[3]

After handling, wash hands and any exposed skin thoroughly.[5]
. Spill Management:

Minor Spills:

o Clean up spills immediately, wearing appropriate PPE.[1]

o

Use dry clean-up procedures; avoid sweeping that generates dust.[1]

[¢]

A vacuum cleaner fitted with a HEPA filter is recommended for cleaning up fine powders.

[1]

[¢]

Dampen the spilled material with water to prevent dusting before sweeping.[1]

[¢]

Place the collected material into a suitable, labeled container for disposal.[1]

Major Spills:

o Evacuate the area and move upwind.[1]
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o Alert emergency responders, providing them with the location and nature of the hazard.[1]

[3]
5. Disposal Plan:

o All waste, including contaminated PPE and cleaning materials, must be handled in
accordance with local, state, and federal regulations.[3]

o Dispose of the chemical waste in approved, labeled containers.
e Do not allow the product or wash water from cleaning to enter drains.[2][3]

o Consult your institution's environmental health and safety department for specific disposal

guidance.

Safe Handling Workflow

The following diagram illustrates the key decision points and procedural flow for safely handling
3-Hydroxy-alpha-methyl-DL-tyrosine.
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Caption: Workflow for Safe Handling of 3-Hydroxy-alpha-methyl-DL-tyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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